Cas no 1401425-77-1 (N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride)

• Product Name: N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride
• CAS No: 1401425-77-1
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 3047470
• PubChem ID: 75537287
• Update Time: 2025-05-22

N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride
• N-(AZETIDIN-3-YL)-3-METHOXYBENZAMIDE HYDROCHLORIDE
• N-(Azetidin-3-yl)-3-methoxybenzamidehydrochloride
• 1401425-77-1
• N-(azetidin-3-yl)-3-methoxybenzamide;hydrochloride
• Benzamide, N-3-azetidinyl-3-methoxy-, hydrochloride (1:1)
• SB51150

• Inchi： 1S/C11H14N2O2.ClH/c1-15-10-4-2-3-8(5-10)11(14)13-9-6-12-7-9;/h2-5,9,12H,6-7H2,1H3,(H,13,14);1H
• InChI Key： NEKHUNROSDQHRB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(OC)=C1)NC1CNC1.Cl

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride

Comprehensive Analysis of N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride (CAS 1401425-77-1): Structure, Applications, and Research Insights

N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride (CAS 1401425-77-1) is a synthetic organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This azetidine-containing derivative combines a 3-methoxybenzamide moiety with a protonated azetidine ring, making it a valuable scaffold for drug discovery and medicinal chemistry studies.

The compound's molecular structure features a secondary amide linkage connecting the 3-methoxyphenyl group to the 3-azetidinylamine core, with the hydrochloride salt enhancing its solubility in aqueous systems. Researchers particularly focus on its hydrogen-bonding capacity and spatial geometry, which influence its interactions with biological targets. Recent studies suggest potential applications in neurological research and receptor modulation, aligning with current trends in small molecule therapeutics development.

In the context of modern drug discovery, N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride represents an interesting case study for structure-activity relationship (SAR) optimization. The azetidine ring (a four-membered nitrogen heterocycle) offers conformational constraints that can improve target selectivity compared to larger cyclic amines. This property has sparked interest in its potential as a pharmacophore for designing novel enzyme inhibitors or GPCR modulators, topics frequently searched in academic and industrial research databases.

Synthetic protocols for CAS 1401425-77-1 typically involve amide coupling reactions between 3-methoxybenzoic acid derivatives and 3-azetidinylamine, followed by salt formation with hydrochloric acid. The compound's purity and stability are crucial for research applications, with HPLC and NMR being standard characterization methods. Recent publications highlight improved synthetic routes that enhance yield and reduce byproducts, addressing common challenges in heterocyclic compound synthesis.

The physicochemical properties of N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride make it suitable for various experimental conditions. Its moderate lipophilicity (predicted LogP ~1.5) and water solubility (>50 mg/mL as hydrochloride salt) facilitate biological testing. These characteristics align with current pharmaceutical industry preferences for drug-like molecules that balance membrane permeability and aqueous solubility—a frequent topic in ADME optimization discussions.

Emerging research directions explore the compound's potential in fragment-based drug design, where its relatively small size (MW ~240.7 g/mol) serves as a starting point for molecular elaboration. Computational chemistry studies utilizing molecular docking and quantitative structure-activity relationship (QSAR) models have investigated its binding modes with various protein targets. These approaches reflect the growing integration of cheminformatics and AI-assisted drug discovery—hot topics in contemporary medicinal chemistry.

Safety and handling studies indicate that CAS 1401425-77-1 requires standard laboratory precautions typical of organic salts. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage conditions typically suggest room temperature in a dry environment, with stability data showing no significant degradation under these conditions for extended periods.

The analytical characterization of N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride reveals distinctive spectral features. The proton NMR spectrum displays characteristic signals for the azetidine ring protons (δ ~3.5-4.0 ppm), methoxy group (singlet at ~3.8 ppm), and aromatic protons (δ ~6.9-7.5 ppm). Mass spectrometry typically shows the molecular ion peak at m/z 206.1 for the free base form, with additional peaks corresponding to fragment ions that aid in structural confirmation.

Current research trends involving this compound focus on its potential as a building block for more complex molecules. The 3-methoxybenzamide portion offers opportunities for structure diversification through modifications of the methoxy group or benzene ring, while the azetidine nitrogen can participate in additional bond-forming reactions. Such flexibility makes it valuable for combinatorial chemistry approaches and parallel synthesis strategies in drug discovery programs.

In summary, N-(3-Azetidinyl)-3-methoxybenzamide hydrochloride (CAS 1401425-77-1) represents an important chemical tool for medicinal chemistry research. Its balanced physicochemical properties, synthetic accessibility, and structural features position it as a versatile intermediate for developing bioactive compounds. As research continues to explore novel heterocyclic pharmacophores, this compound will likely maintain relevance in both academic and industrial settings, particularly in the context of targeted drug design and molecular probe development.